10.1039/C0NJ00155D | Intense fluorescence of 1-aryl-2,3,4,5-tetraphenylphosphole oxides in the crystalline state†‡§

Intense fluorescence of 1-aryl-2,3,4,5-tetraphenylphosphole oxides in the crystalline state†‡§

New Journal of Chemistry Pub Date: 2010-06-16 DOI: 10.1039/C0NJ00155D

Abstract

A series of 2,3,4,5-tetraphenylphosphole oxides with various aryl groups on the phosphorus atoms were synthesized and their fluorescence properties in the crystalline state were investigated. Some of these compounds showed an intense fluorescence with the quantum yields of 0.75–0.91. These intense emissions are attributable not only to the restricted rotation of the peripheral phenyl rings, but also to the long intermolecular distances between the adjacent molecules in the crystal packing.

Intense fluorescence of 1-aryl-2,3,4,5-tetraphenylphosphole oxides in the crystalline state†‡§

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Journal Name：New Journal of Chemistry

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